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Abstract
N-Nitroso-bisoprolol (NBP), a nitrosamine drug substance-related impurity (NDSRI) of the

widely prescribed beta-blocker bisoprolol, has emerged as a subject of significant interest

within the pharmaceutical industry due to its potential genotoxic and carcinogenic properties.[1]

[2][3][4][5] As regulatory scrutiny over nitrosamine impurities intensifies, a thorough

understanding of the risk assessment, analytical detection, and toxicological evaluation of NBP

is paramount for ensuring patient safety and regulatory compliance. This technical guide

provides an in-depth analysis of N-Nitroso-bisoprolol, consolidating current scientific data on

its formation, acceptable intake limits, genotoxicity, and the experimental protocols used for its

assessment.

Introduction: The Challenge of Nitrosamine
Impurities
Nitrosamines are a class of organic compounds characterized by the N-N=O functional group.

Many nitrosamines are classified as probable or possible human carcinogens, raising

significant safety concerns when detected in pharmaceutical products.[6] The discovery of

these impurities in various medications has prompted stringent regulatory actions from global

health authorities, including the U.S. Food and Drug Administration (FDA) and the European

Medicines Agency (EMA).[6]
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N-Nitroso-bisoprolol is an NDSRI, meaning it is structurally related to the active

pharmaceutical ingredient (API), bisoprolol.[1][2][3][5] Its formation can occur during the

synthesis, formulation, or even storage of the drug product under specific conditions.[4][7] This

guide will delve into the technical details surrounding NBP, offering a valuable resource for

professionals involved in drug development, quality control, and regulatory affairs.

Chemical Profile and Formation Pathway
Chemical Identity:

Property Value

Chemical Name

N-(2-hydroxy-3-(4-((2-

isopropoxyethoxy)methyl)phenoxy)propyl)-N-

isopropylnitrous amide

CAS Number 2820170-76-9[4][7]

Molecular Formula C18H30N2O5[4][7][8][9][10]

Molecular Weight 354.44 g/mol [4][9][10]

N-Nitroso-bisoprolol forms from the reaction of the secondary amine moiety in the bisoprolol

molecule with nitrosating agents, such as nitrite ions, under acidic conditions.[4][7]
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Figure 1: Formation of N-Nitroso-bisoprolol.

Regulatory Landscape and Acceptable Intake Limits
Regulatory agencies have established acceptable intake (AI) limits for various nitrosamine

impurities to ensure patient safety. For N-Nitroso-bisoprolol, the AI has been a subject of

discussion and is informed by the Carcinogenic Potency Categorization Approach (CPCA).[4]

[11]

Regulatory Body /
Approach

Acceptable Intake (AI)
Limit

Potency Category

EMA 1500 ng/day[1][12] 4[12]

Health Canada 1500 ng/day[13] 4[13]

US FDA (under CPCA) 1500 ng/day[4] 4[4]

Recent in-depth studies suggest that the default AI limit for NBP might be overly conservative.

[1][3][5][14] A study by Simon et al. (2025) proposed significantly higher safe limits based on

extensive toxicological data.[1][2][3][14]
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Derived Safe Limit (Simon et al., 2025) Value

Permissible Daily Exposure (PDE) 400 µ g/day [1][2]

Acceptable Intake (AI) based on ICH M7 64 µ g/day [1][2][3]

Genotoxicity Assessment: In Vitro and In Vivo
Studies
A comprehensive evaluation of the genotoxic potential of N-Nitroso-bisoprolol has been

conducted using a battery of tests. The results indicate a weak mutagenic potential, particularly

under specific metabolic activation conditions.[1][2][3][14]

Summary of Genotoxicity Data:

Assay Metabolic Activation Result

Standard Ames Test
10% & 30% induced rat S9,

30% uninduced hamster S9
Negative[1][2][3][14]

Enhanced Ames Test (EAT) 30% induced hamster S9
Positive in TA100 and TA1535

strains[1][2][3][14]

HPRT Assay (V79 cells) Not specified Negative[1][2][3][14]

In Vivo ecNGS (mice) N/A
Weakly positive in liver and

bone marrow[1][2][3][14]

These findings suggest that while NBP is not a potent mutagen, it does exhibit some genotoxic

activity, warranting careful control and risk management.[1][3][14]

Experimental Protocols
Enhanced Ames Test (EAT) Protocol
The Enhanced Ames Test is a modification of the standard bacterial reverse mutation assay

designed to improve the detection of certain mutagens, including nitrosamines.[1][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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